Cas no 202797-57-7 (Methyl 5-Chloro-4-Methylpentanoate)

Methyl 5-Chloro-4-Methylpentanoate is a specialized ester compound featuring a chloro and methyl substituent on the pentanoate backbone. This structure lends it utility as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both chloro and methyl groups enhances its reactivity, enabling selective functionalization in multi-step synthetic routes. Its ester moiety ensures good solubility in organic solvents, facilitating handling in laboratory and industrial settings. The compound’s well-defined molecular structure allows for precise control in reactions, making it a valuable building block for constructing complex molecules. Proper storage under inert conditions is recommended to maintain stability.

Methyl 5-Chloro-4-Methylpentanoate structure

202797-57-7 structure

Product Name:Methyl 5-Chloro-4-Methylpentanoate

CAS No:202797-57-7

MF:C₇H₁₃ClO₂

MW:164.629921674728

CID:3889312

PubChem ID:85768287

Update Time:2025-10-23

Methyl 5-Chloro-4-Methylpentanoate Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid, 5-chloro-4-methyl-, methyl ester, (R)-
- Methyl 5-Chloro-4-Methylpentanoate
- Pentanoic acid, 5-chloro-4-methyl-, methyl ester, (4R)-
- 202797-57-7
- Inchi： 1S/C7H13ClO2/c1-6(5-8)3-4-7(9)10-2/h6H,3-5H2,1-2H3/t6-/m1/s1
- InChI Key： ULAUPLYCIYQKJJ-ZCFIWIBFSA-N
- SMILES： C(OC)(=O)CC[C@@H](C)CCl

Computed Properties

Exact Mass: 164.0604073Da
Monoisotopic Mass: 164.0604073Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26.3Å²

Methyl 5-Chloro-4-Methylpentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M483800-100mg	Methyl 5-Chloro-4-Methylpentanoate	202797-57-7	100mg	$207.00	2023-05-17
TRC	M483800-500mg	Methyl 5-Chloro-4-Methylpentanoate	202797-57-7	500mg	$896.00	2023-05-17
TRC	M483800-1g	Methyl 5-Chloro-4-Methylpentanoate	202797-57-7	1g	$ 1800.00	2023-09-06
TRC	M483800-1000mg	Methyl 5-Chloro-4-Methylpentanoate	202797-57-7	1g	$1642.00	2023-05-17